Cas no 83096-36-0 (2-(ethoxycarbonyl)-3,3-dimethylbutanoic acid)

2-(Ethoxycarbonyl)-3,3-dimethylbutanoic acid is a versatile intermediate in organic synthesis, characterized by its ester and carboxylic acid functional groups. The compound's structure, featuring a quaternary carbon center, enhances its utility in sterically demanding reactions, such as the synthesis of branched-chain molecules. Its ethoxycarbonyl group serves as a protective moiety or a precursor for further derivatization, while the carboxylic acid functionality allows for additional reactivity, including salt formation or condensation reactions. This compound is particularly valuable in pharmaceutical and agrochemical research, where its stability and reactivity enable the construction of complex molecular architectures. Its well-defined properties ensure reproducibility in synthetic applications.

2-(ethoxycarbonyl)-3,3-dimethylbutanoic acid structure

83096-36-0 structure

Product Name:2-(ethoxycarbonyl)-3,3-dimethylbutanoic acid

CAS No:83096-36-0

MF:C₉H₁₆O₄

MW:188.220943450928

CID:1807192

PubChem ID:10943228

Update Time:2025-10-12

2-(ethoxycarbonyl)-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

- Propanedioic acid, (1,1-dimethylethyl)-, monoethyl ester
- 2-(ethoxycarbonyl)-3,3-dimethylbutanoic acid
- AT34616
- 2-tert-Butyl-malonic acid monoethyl ester
- 2-ethoxycarbonyl-3,3-dimethylbutanoic acid
- 2-(ethyl carboxy)-3,3-dimethylbutanoic acid
- AKOS022642744
- 2-(ethoxycarbonyl)-3,3-dimethylbutanoicacid
- 2-(ethylcarboxy)-3,3-dimethylbutanoic acid
- DBUFLUUYBYPRDP-UHFFFAOYSA-N
- EN300-141768
- 83096-36-0
- DA-27706
- SCHEMBL3212385
- tert-butylmalonic acid monoethyl ester
- Inchi： 1S/C9H16O4/c1-5-13-8(12)6(7(10)11)9(2,3)4/h6H,5H2,1-4H3,(H,10,11)
- InChI Key： DBUFLUUYBYPRDP-UHFFFAOYSA-N
- SMILES： O(CC)C(C(C(=O)O)C(C)(C)C)=O

Computed Properties

Exact Mass: 188.10485899g/mol
Monoisotopic Mass: 188.10485899g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 5
Complexity: 202
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 63.6Å²

2-(ethoxycarbonyl)-3,3-dimethylbutanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E833015-10mg	2-(ethoxycarbonyl)-3,3-dimethylbutanoic acid	83096-36-0		10mg	$ 50.00	2022-06-05
TRC	E833015-50mg	2-(ethoxycarbonyl)-3,3-dimethylbutanoic acid	83096-36-0		50mg	$ 185.00	2022-06-05
TRC	E833015-100mg	2-(ethoxycarbonyl)-3,3-dimethylbutanoic acid	83096-36-0		100mg	$ 295.00	2022-06-05
Enamine	EN300-141768-0.05g	2-(ethyl carboxy)-3,3-dimethylbutanoic acid	83096-36-0	95%	0.05g	$179.0	2023-02-15
Enamine	EN300-141768-0.1g	2-(ethyl carboxy)-3,3-dimethylbutanoic acid	83096-36-0	95%	0.1g	$268.0	2023-02-15
Enamine	EN300-141768-0.25g	2-(ethyl carboxy)-3,3-dimethylbutanoic acid	83096-36-0	95%	0.25g	$383.0	2023-02-15
Enamine	EN300-141768-0.5g	2-(ethyl carboxy)-3,3-dimethylbutanoic acid	83096-36-0	95%	0.5g	$601.0	2023-02-15
Enamine	EN300-141768-1.0g	2-(ethyl carboxy)-3,3-dimethylbutanoic acid	83096-36-0	95%	1g	$0.0	2023-06-06
Enamine	EN300-141768-2.5g	2-(ethyl carboxy)-3,3-dimethylbutanoic acid	83096-36-0	95%	2.5g	$1509.0	2023-02-15
Enamine	EN300-141768-5.0g	2-(ethyl carboxy)-3,3-dimethylbutanoic acid	83096-36-0	95%	5.0g	$2235.0	2023-02-15